Perfluorohexane
Perfluorohexane
Perfluorohexane is a fluoroalkane that is hexane in which all of the hydrogens have been replaced by fluorines. It has a role as a radioopaque medium and a non-polar solvent. It is a fluorocarbon, a fluoroalkane and a volatile organic compound. It derives from a hydride of a hexane.
Perflexane is a Contrast Agent for Ultrasound Imaging. The mechanism of action of perflexane is as an Ultrasound Contrast Activity.
Perflexane is a fluorinated hydrocarbon and gaseous substance used as an imaging contrast agent in echocardiogram. After administration in microsphere form, perflexane increases ultrasound reflectivity of blood. This leads to an improvement of ultrasound signaling.
Perflexane is a Contrast Agent for Ultrasound Imaging. The mechanism of action of perflexane is as an Ultrasound Contrast Activity.
Perflexane is a fluorinated hydrocarbon and gaseous substance used as an imaging contrast agent in echocardiogram. After administration in microsphere form, perflexane increases ultrasound reflectivity of blood. This leads to an improvement of ultrasound signaling.
Brand Name:
Vulcanchem
CAS No.:
355-42-0
VCID:
VC0539028
InChI:
InChI=1S/C6F14/c7-1(8,3(11,12)5(15,16)17)2(9,10)4(13,14)6(18,19)20
SMILES:
C(C(C(C(F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(F)F
Molecular Formula:
C6F14
Molecular Weight:
338.04 g/mol
Perfluorohexane
CAS No.: 355-42-0
Cat. No.: VC0539028
Molecular Formula: C6F14
Molecular Weight: 338.04 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
| Description | Perfluorohexane is a fluoroalkane that is hexane in which all of the hydrogens have been replaced by fluorines. It has a role as a radioopaque medium and a non-polar solvent. It is a fluorocarbon, a fluoroalkane and a volatile organic compound. It derives from a hydride of a hexane. Perflexane is a Contrast Agent for Ultrasound Imaging. The mechanism of action of perflexane is as an Ultrasound Contrast Activity. Perflexane is a fluorinated hydrocarbon and gaseous substance used as an imaging contrast agent in echocardiogram. After administration in microsphere form, perflexane increases ultrasound reflectivity of blood. This leads to an improvement of ultrasound signaling. |
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| CAS No. | 355-42-0 |
| Molecular Formula | C6F14 |
| Molecular Weight | 338.04 g/mol |
| IUPAC Name | 1,1,1,2,2,3,3,4,4,5,5,6,6,6-tetradecafluorohexane |
| Standard InChI | InChI=1S/C6F14/c7-1(8,3(11,12)5(15,16)17)2(9,10)4(13,14)6(18,19)20 |
| Standard InChI Key | ZJIJAJXFLBMLCK-UHFFFAOYSA-N |
| SMILES | C(C(C(C(F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(F)F |
| Canonical SMILES | C(C(C(C(F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(F)F |
| Appearance | Solid powder |
| Boiling Point | 57.2 °C |
| Colorform | Course, transparent, needle-like crystals Liquid Colorless radiolucent liquid |
| Melting Point | -86.1 °C |
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